Cas no 2680572-35-2 (2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid)
2-(2,2,2-Trifluoro-N-methylacetamido)octanoic acid is a fluorinated organic compound featuring a trifluoroacetamido group and an octanoic acid backbone. Its unique structure, combining a hydrophobic alkyl chain with a polar trifluoroacetamido moiety, makes it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The compound’s reactivity allows for further derivatization, enabling applications in peptide modification or as an intermediate in synthesizing bioactive molecules. Its balanced solubility profile facilitates use in both organic and aqueous-phase reactions, offering versatility in synthetic workflows. This compound is particularly relevant in developing fluorinated analogs for probing structure-activity relationships.
2680572-35-2 structure
Product Name:2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
CAS No:2680572-35-2
MF:C11H18F3NO3
MW:269.260734081268
CID:5630508
PubChem ID:165916508
Update Time:2025-06-06
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680572-35-2
- EN300-28283074
- 2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
-
- Inchi: 1S/C11H18F3NO3/c1-3-4-5-6-7-8(9(16)17)15(2)10(18)11(12,13)14/h8H,3-7H2,1-2H3,(H,16,17)
- InChI Key: JQUAVXPYDDPBLV-UHFFFAOYSA-N
- SMILES: FC(C(N(C)C(C(=O)O)CCCCCC)=O)(F)F
Computed Properties
- Exact Mass: 269.12387792g/mol
- Monoisotopic Mass: 269.12387792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.6Ų
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28283074-1g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 1g |
$571.0 | 2023-09-08 | ||
| Enamine | EN300-28283074-5g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 5g |
$1654.0 | 2023-09-08 | ||
| Enamine | EN300-28283074-10g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 10g |
$2454.0 | 2023-09-08 | ||
| Enamine | EN300-28283074-0.05g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 0.05g |
$480.0 | 2025-03-19 | |
| Enamine | EN300-28283074-0.1g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 0.1g |
$502.0 | 2025-03-19 | |
| Enamine | EN300-28283074-0.25g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 0.25g |
$525.0 | 2025-03-19 | |
| Enamine | EN300-28283074-0.5g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 0.5g |
$548.0 | 2025-03-19 | |
| Enamine | EN300-28283074-1.0g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 1.0g |
$571.0 | 2025-03-19 | |
| Enamine | EN300-28283074-2.5g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 2.5g |
$1118.0 | 2025-03-19 | |
| Enamine | EN300-28283074-5.0g |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid |
2680572-35-2 | 95.0% | 5.0g |
$1654.0 | 2025-03-19 |
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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